Cas no 41203-81-0 ((5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide)

• Product Name: (5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide
• CAS No: 41203-81-0
• MF: C₉H₂₀O₆P₂
• MW: 286.199025154114
• CID: 55380
• PubChem ID: 94516
• Update Time: 2025-04-18

(5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide
• Methylphosphonic acid (5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl methyl ester
• 5-ethyl-5-[[methoxy(methyl)phosphoryl]oxymethyl]-2-methyl-1,3,2λ⁵-dioxaphosphinane 2-oxide
• EINECS 255-263-6
• Phosphonic acid, methyl-, (5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl ester, P-oxide
• TRIMETHYLOLPROPANE CYCLIC METHYLPHOSPHONATE (1:1) METHYL METHANEPHOSPHONATE
• (5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyldimethyl phosphonatep-oxide
• W-110948
• Q27293456
• FR 301
• Phosphonic acid, methyl-, (5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl methyl ester
• Exolit OP 910
• Trimethylolpropane cyclic methylphosphonate (1:1) methyl methylphosphonate
• NS00019984
• Methylphosphonic acid, (5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl) methyl methyl ester
• X2T81X54W3
• Phosphonic acid, P-methyl-, (5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl methyl ester
• (5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphinan-5-yl)methyl methyl methylphosphonate
• 41203-81-0
• Methyl(5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl methylphosphonate
• SCHEMBL1959265
• UNII-X2T81X54W3
• DTXSID8029363
• 5-ethyl-5-[[methoxy(methyl)phosphoryl]oxymethyl]-2-methyl-1,3,2lambda5-dioxaphosphinane 2-oxide
• Phoscon K 190A

• Inchi： 1S/C9H20O6P2/c1-5-9(6-13-16(3,10)12-2)7-14-17(4,11)15-8-9/h5-8H2,1-4H3
• InChI Key： CFIFBLCPLCPITL-UHFFFAOYSA-N
• SMILES： P1(C)(=O)OCC(COP(C)(=O)OC)(CC)CO1

Computed Properties

• Exact Mass: 286.07400
• Monoisotopic Mass: 286.07351235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.21
• PSA: 90.68000
• LogP: 2.73840